2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]sulfanyl}-N-(3-nitrophenyl)acetamide

• Molecular Formula: C16H14N6O4S
• Molecular Weight: 386.4 g/mol
• IUPAC Name: 2-[1-(4-methoxyphenyl)tetrazol-5-yl]sulfanyl-N-(3-nitrophenyl)acetamide
• InChI: InChI=1S/C16H14N6O4S/c1-26-14-7-5-12(6-8-14)21-16(18-19-20-21)27-10-15(23)17-11-3-2-4-13(9-11)22(24)25/h2-9H,10H2,1H3,(H,17,23)
• InChI Key: NLVGNDMLRXQROS-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)N2C(=NN=N2)SCC(=O)NC3=CC(=CC=C3)[N+](=O)[O-]

Description

2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]sulfanyl}-N-(3-nitrophenyl)acetamide is a novel compound that has gained significant attention in the field of medicinal chemistry. It is a tetrazole-based compound that exhibits promising pharmacological activities. This compound has been synthesized using various methods and has been extensively studied for its scientific research applications.

Mechanism of Action

The mechanism of action of 2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]sulfanyl}-N-(3-nitrophenyl)acetamide is not fully understood. However, it is believed to inhibit the bacterial cell wall synthesis by interfering with the peptidoglycan biosynthesis pathway. It has also been suggested that the compound inhibits the fungal cell wall synthesis by blocking the β-1,3-glucan synthase enzyme.
Biochemical and physiological effects:
The biochemical and physiological effects of 2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]sulfanyl}-N-(3-nitrophenyl)acetamide have been studied in vitro. It has been shown to inhibit the growth of bacterial and fungal cells by disrupting their cell wall synthesis. The compound has also been reported to have low toxicity towards mammalian cells, making it a promising candidate for further development.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]sulfanyl}-N-(3-nitrophenyl)acetamide in lab experiments include its broad-spectrum antibacterial and antifungal activity, low toxicity towards mammalian cells, and its potential as a lead compound for the development of new antibacterial and antifungal agents. However, the limitations include the need for further studies to fully understand its mechanism of action and its potential side effects.

Future Directions

There are several future directions for the research on 2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]sulfanyl}-N-(3-nitrophenyl)acetamide. These include:
1. Further studies on the mechanism of action of the compound to understand its mode of action.
2. Development of more efficient and cost-effective synthesis methods for the compound.
3. Investigation of the potential of the compound as a lead compound for the development of new antibacterial and antifungal agents.
4. Evaluation of the compound's efficacy in animal models to assess its potential as a therapeutic agent.
5. Exploration of the compound's potential as a diagnostic tool for bacterial and fungal infections.
Conclusion:
2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]sulfanyl}-N-(3-nitrophenyl)acetamide is a promising compound with broad-spectrum antibacterial and antifungal activity. It has shown low toxicity towards mammalian cells and has the potential to be developed into a therapeutic agent. Further studies are needed to fully understand its mechanism of action, synthesis methods, and potential applications in the field of medicinal chemistry.

Synthesis Methods

The synthesis of 2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]sulfanyl}-N-(3-nitrophenyl)acetamide has been reported in the literature using different methods. One of the most common methods involves the reaction of 4-methoxyphenylhydrazine with 5-chloro-1-(3-nitrophenyl)-1H-tetrazole in the presence of a base to form the intermediate compound. The intermediate is then reacted with chloroacetyl chloride to yield the final product.

Scientific Research Applications

2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]sulfanyl}-N-(3-nitrophenyl)acetamide has been extensively studied for its scientific research applications. It has shown significant antibacterial activity against various strains of bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). It has also exhibited antifungal activity against Candida albicans.